Cas no 898771-59-0 (3-Azetidinomethyl-4'-bromobenzophenone)

• Product Name: 3-Azetidinomethyl-4'-bromobenzophenone
• CAS No: 898771-59-0
• MF: C₁₇H₁₆BrNO
• MW: 330.219043731689
• MDL: MFCD03842080
• CID: 874405
• PubChem ID: 24724854
• Update Time: 2025-10-16

3-Azetidinomethyl-4'-bromobenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(4-bromophenyl)methanone
• 3-AZETIDINOMETHYL-4'-BROMOBENZOPHENONE
• 3-AZETIDIN-1-YLMETHYL-4'-BROMOBENZOPHENONE
• 898771-59-0
• 1-{[3-(4-BROMOBENZOYL)PHENYL]METHYL}AZETIDINE
• SB51619
• DTXSID20643251
• {3-[(Azetidin-1-yl)methyl]phenyl}(4-bromophenyl)methanone
• MFCD03842080
• AKOS016020487
• (3-(Azetidin-1-ylmethyl)phenyl)(4-bromophenyl)methanone
• 3-Azetidinomethyl-4'-bromobenzophenone

• MDL： MFCD03842080
• Inchi： 1S/C17H16BrNO/c18-16-7-5-14(6-8-16)17(20)15-4-1-3-13(11-15)12-19-9-2-10-19/h1,3-8,11H,2,9-10,12H2
• InChI Key： FCPGWRXNFHTUDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

• Exact Mass: 329.04200
• Monoisotopic Mass: 329.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.82370